Cas no 1806438-34-5 (Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate
• CAS No: 1806438-34-5
• MF: C₁₃H₁₃BrF₂O₃
• MW: 335.141330480576
• CID: 4959452
• Update Time: 2025-06-26

Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate

• Inchi： 1S/C13H13BrF2O3/c1-2-19-13(18)11-6-8(5-9(17)7-14)3-4-10(11)12(15)16/h3-4,6,12H,2,5,7H2,1H3
• InChI Key： XOLIVMGLNKHHIO-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(F)F)=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate

Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate: A Comprehensive Overview

Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate, also known by its CAS number 1806438-34-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoates, which are widely used in various applications due to their versatile chemical properties. The molecule features a benzoate backbone with substituents that include an ethyl group, a difluoromethyl group, and a 3-bromo-2-oxopropyl group. These substituents contribute to the compound's distinct chemical behavior and potential biological activity.

The structure of Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate is characterized by a benzene ring with three substituents: an ethoxy group at position 1, a difluoromethyl group at position 2, and a 3-bromo-2-oxopropyl group at position 5. The presence of these groups introduces steric and electronic effects that influence the compound's reactivity and solubility. The ethoxy group, being an electron-donating substituent, increases the electron density of the benzene ring, which can enhance nucleophilic aromatic substitution reactions. On the other hand, the difluoromethyl group introduces fluorine atoms, which are highly electronegative and can participate in hydrogen bonding or other non-covalent interactions. The 3-bromo-2-oxopropyl group adds complexity to the molecule by introducing a bromine atom and a ketone functional group, which can participate in various chemical transformations such as nucleophilic additions or eliminations.

Recent studies have highlighted the potential of Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate as a precursor in organic synthesis. Its structure makes it an ideal candidate for constructing bioactive molecules with intricate architectures. For instance, researchers have explored its use in synthesizing heterocyclic compounds, which are often found in pharmaceutical agents due to their ability to mimic natural product scaffolds. The bromine atom in the molecule serves as a valuable leaving group, enabling substitution reactions that can lead to the formation of diverse products. Additionally, the ketone group provides sites for enolate chemistry, which is crucial in forming carbon-carbon bonds—a key step in constructing complex molecules.

The synthesis of Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate involves multi-step reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of intermediates such as bromoalkanes or fluorinated alcohols, which are then subjected to coupling reactions with benzoic acid derivatives. The use of transition metal catalysts, such as palladium complexes, has been shown to facilitate these coupling reactions efficiently. Moreover, modern synthetic techniques like microwave-assisted synthesis or continuous flow chemistry have been employed to optimize reaction yields and reduce production time.

From a pharmacological perspective, Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate has shown promise in preliminary studies as a potential lead compound for drug discovery. Its structure suggests that it may exhibit modulatory effects on various biological targets such as kinases or ion channels. For example, recent research has demonstrated that analogs of this compound can inhibit certain protein kinases involved in cancer cell proliferation. The presence of fluorine atoms in the molecule is particularly advantageous because fluorinated compounds often exhibit improved pharmacokinetic properties such as enhanced bioavailability and stability.

In terms of applications beyond drug discovery, Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate has potential uses in materials science. Its unique combination of functional groups makes it suitable for designing advanced materials such as polymers or liquid crystals. For instance, the bromine atom can serve as a site for cross-linking reactions during polymerization processes, while the fluorinated methyl group can impart desirable physical properties such as thermal stability or mechanical strength.

Looking ahead, further research into Ethyl 5-(3-bromo-2-oxopropyl)-2-(difluoromethyl)benzoate is expected to uncover additional applications and improve its utility across multiple disciplines. Collaborative efforts between chemists and biologists will be essential to fully harness its potential as both a synthetic building block and a bioactive agent. As computational chemistry tools continue to advance, they will play an increasingly important role in predicting the behavior of this compound under different conditions and guiding experimental designs.